Cas no 4891-67-2 (3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione)

• Product Name: 3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione
• CAS No: 4891-67-2
• MF: C₈H₄O₃
• MW: 148.115562438965
• CID: 1518799
• PubChem ID: 62554
• Update Time: 2025-04-21

3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-oxabicyclo[3.3.1]nona-1(9),5,7-triene-2,4-dione
• LS-13397
• JK59C6Z8NT
• J637.985K
• 3-Oxabicyclo(3.3.1)nona-1(9),5,7-triene-2,4-dione
• UNII-JK59C6Z8NT
• Q27281540
• SCHEMBL27505
• DTXSID0041488
• isophthalic anhydride
• NS00123235
• 4891-67-2

• Inchi： 1S/C8H4O3/c9-7-5-2-1-3-6(4-5)8(10)11-7/h1-4H
• InChI Key： LNYYKKTXWBNIOO-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2)C(=O)O1

Computed Properties

• Exact Mass: 148.016
• Monoisotopic Mass: 148.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4A^2
• XLogP3: 1.3

Experimental Properties

• Density: 1.444
• Boiling Point: 295°C at 760 mmHg
• Flash Point: 143.8°C
• Refractive Index: 1.612

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids